molecular formula C9H7F2NO5 B8761967 Methyl 3-(difluoromethoxy)-4-nitrobenzoate

Methyl 3-(difluoromethoxy)-4-nitrobenzoate

Cat. No.: B8761967
M. Wt: 247.15 g/mol
InChI Key: IXUCYGQTKDSONM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 3-(difluoromethoxy)-4-nitrobenzoate is a useful research compound. Its molecular formula is C9H7F2NO5 and its molecular weight is 247.15 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H7F2NO5

Molecular Weight

247.15 g/mol

IUPAC Name

methyl 3-(difluoromethoxy)-4-nitrobenzoate

InChI

InChI=1S/C9H7F2NO5/c1-16-8(13)5-2-3-6(12(14)15)7(4-5)17-9(10)11/h2-4,9H,1H3

InChI Key

IXUCYGQTKDSONM-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1=CC(=C(C=C1)[N+](=O)[O-])OC(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a cooled solution of 1 g of methyl-3-hydroxy-4-nitrobenzoate, 3.31 g of cesium carbonate in 20 mL of DMF, was carefully added 1.5 equivalents of difluoroiodomethane. The reaction was allowed to warm to room temperature and followed by TLC. Upon completion of the reaction, the mixture was concentrated and purified by silica get chromatography to give 1.2 g of methyl 3-(difluoromethoxy)-4-nitrobenzoate.
Quantity
1 g
Type
reactant
Reaction Step One
Name
cesium carbonate
Quantity
3.31 g
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
Quantity
20 mL
Type
solvent
Reaction Step Four

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